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This guide provides a comprehensive overview of the molecular structure, properties, and
analytical methodologies related to cholesteryl petroselinate. It is intended for researchers,
scientists, and professionals in the field of drug development and lipid research.

Molecular Structure and Properties

Cholesteryl petroselinate is a cholesterol ester, which is a type of lipid. It is formed from the
esterification of cholesterol with petroselinic acid (cis-6-octadecenoic acid). Like other
cholesterol esters, it is highly hydrophobic.[1] These esters are involved in modulating the
fluidity and thickness of cell membranes when interacting with other lipids like triacylglycerols
and phospholipids.

The molecule consists of two main components: the rigid, tetracyclic steroid structure of
cholesterol and the long, unsaturated fatty acid chain of petroselinic acid.

The following table summarizes the key chemical identifiers and properties of cholesteryl
petroselinate.
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Property Value Source
Molecular Formula C45H7802 [21[3114]
Molecular Weight 651.10 g/mol [2][3]

Monoisotopic Mass

650.60016 Da

[4]

CAS Number

19485-80-4

[3]

Synonyms

Cholesteryl cis-6-
octadecenoate, (Z)-Cholesteryl

6-octadecenoate

[2](3]

InChl

InChl=1S/C45H7802/c1-7-8-9-
10-11-12-13-14-15-16-17-18-
19-20-21-25-43(46)47-38-30-
32-44(5)37(34-38)26-27-39-
41-29-28-40(36(4)24-22-23-
35(2)3)45(41,6)33-31-
42(39)44/h17-18,26,35-36,38-
42H,7-16,19-25,27-34H2,1-
6H3/b18-
17-/t36-,38+,39+,40-,41+,42+,
44+,45-/m1/s1

[3]4]

SMILES

CCCCCCCCCCC/C=C\CCCC
C(=0O)O[C@H]1CC[C@@]2([C
@H]3CC[C@]4(--INVALID-
LINK--CC[C@ @H]4--INVALID-
LINK--CCCC(C)C)C)C

[4]

Logical Structure of Cholesteryl Petroselinate

The following diagram illustrates the primary components of the cholesteryl petroselinate

molecule and their relationship.
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Logical Structure of Cholesteryl Petroselinate
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Logical structure of the cholesteryl petroselinate molecule.

Experimental Protocols for Analysis

While specific synthesis protocols for cholesteryl petroselinate are not widely detailed in
general literature, the analysis of cholesterol esters as a class is well-established.
Methodologies often involve chromatographic separation followed by mass spectrometry
detection.

Ligquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique for the analysis of
lipids like cholesteryl esters.[5]

1. Sample Preparation:

 Lipids are extracted from the biological sample (e.qg., cells, tissues, plasma) using a solvent
system, typically a mixture of chloroform and methanol (Folch or Bligh-Dyer methods).

e Aninternal standard, such as a cholesteryl ester with an odd-chain fatty acid (e.qg.,
cholesteryl heptadecanoate), is added to the sample for quantification.[6]

e The organic phase containing the lipids is collected, dried under a stream of nitrogen, and
reconstituted in a suitable solvent for LC injection (e.g., isopropanol/acetonitrile).

2. Chromatographic Separation:

o Areversed-phase chromatography column (e.g., C18) is commonly used.
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o A gradient elution is performed using a mobile phase system, such as a mixture of water,
acetonitrile, and isopropanol, often containing an additive like ammonium formate to improve
ionization.

e The gradient is programmed to separate the different lipid classes and individual molecular
species based on their hydrophobicity.

3. Mass Spectrometric Detection:

» Electrospray ionization (ESI) is a common ionization technique for cholesteryl esters.[5] The
formation of adducts, such as ammonium [M+NH4]+ or lithium [M+Li]+, can enhance
ionization efficiency.[7][8]

e The mass spectrometer is operated in positive ion mode.

» For identification and structural confirmation, tandem mass spectrometry (MS/MS) is
employed. A characteristic fragmentation for cholesteryl esters is the neutral loss of the
cholesterol backbone (neutral loss of 368.5 Da), which produces a prominent ion
corresponding to the fatty acyl group.[7][8]

The workflow for this analytical process is depicted below.
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Workflow for the analysis of cholesteryl esters using LC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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